Cas no 741698-72-6 (3-FURANMETHANAMINE, N-(1-METHYLETHYL)-)

• Product Name: 3-FURANMETHANAMINE, N-(1-METHYLETHYL)-
• CAS No: 741698-72-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD11212523
• CID: 3295302
• PubChem ID: 20806716
• Update Time: 2025-04-21

3-FURANMETHANAMINE, N-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3-FURANMETHANAMINE, N-(1-METHYLETHYL)-
• SCHEMBL105289
• MFCD11212523
• N-(furan-3-ylmethyl)propan-2-amine
• AKOS005256484
• (furan-3-ylmethyl)(isopropyl)amine
• [(furan-3-yl)methyl](propan-2-yl)amine
• (furan-3-ylmethyl)(propan-2-yl)amine
• 741698-72-6

• MDL： MFCD11212523
• Inchi： 1S/C8H13NO/c1-7(2)9-5-8-3-4-10-6-8/h3-4,6-7,9H,5H2,1-2H3
• InChI Key： AHLWUUPJZWNVMU-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CNC(C)C

Computed Properties

• Exact Mass: 139.099714038Da
• Monoisotopic Mass: 139.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.2Ų